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Compound Focus: Isoescin IA

CAS No.: 219944-39-5

Cat. No.: S1551659

Storage and Handling Specifications

For the stability of Isoescin IA, adhere to the following storage conditions, which are consistently

recommended across suppliers and research contexts.

Aspect Specification

Recommended Temperature [1] [2] [3] -20°C

Atmosphere [2] [4] Desiccate (keep container airtight and protected from light)
Physical Form [2] [3] [4] White to off-white, or beige, solid powder

Form Neat (pure substance) [1]

Handling Protect from light [3] [4].

Physicochemical & Solubility Data

Understanding the basic properties of Isoescin IA is crucial for experimental design. The table below

summarizes key data.
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Property

Value / Description

CAS Number

Molecular Formula

Molecular Weight

Type of Compound

Purity

Solubility (In Vitro)

219944-39-5 [1] [2] [3]
CssHgg024 [2] [3] [4]

1131.3 g/mol [2] [3] [4]

Triterpenoid saponin [2] [3] [5]

Varies by supplier (285.0% to =98%) [1] [3] [4]

Soluble in DMSO (~100 mg/mL), methanol; slightly soluble in water [2] [3].

For in vivo studies, here are two commonly recommended solvent formulations [3]:

e Formulation 1: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline
e Formulation 2: 10% DMSO + 90% (20% SBE-(3-CD in Saline)

Biological Activity and Experimental Context

Isoescin IA is one of the chief active components of escin, a natural extract from Horse Chestnut (Aesculus

hippocastanum) seeds [2] [6] [7].

¢ Primary Research Applications: It has been traditionally used and studied for its anti-edema, anti-

inflammatory, and venotonic properties, relevant for treating chronic venous insufficiency,
hemorrhoids, and inflammation [2] [8].

¢ Mechanism of Action: A key mechanism underlying its anti-edema effect is the inhibition of the
bradykinin pathway, which helps reduce vascular permeability and local swelling [8]. It also exhibits
antioxidant effects and can protect endothelium from hypoxic damage [8].

¢ Emerging Research: Some studies also report anti-HIV-1 protease activity [3] [5].

The following diagram illustrates the key signaling pathways associated with Isoescin IA's anti-edema and

anti-inflammatory effects.
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Experimental Protocols

Here are detailed methodologies for key experiments involving Isoescin IA, as cited in the literature.

Pharmacokinetic Study Protocol in Rats [2]

This protocol describes a method for comparing the pharmacokinetics of Escin Ia and Isoescin IA.

e Animal Model: Wistar rats.
¢ Administration:
o Group 1: Intravenous (i.v.) dose of 1.7 mg/kg sodium escinate (containing 0.5 mg/kg each of
Escin la and Isoescin IA).
o Group 2: i.v. dose of 0.5 mg/kg pure Escin la.
o Group 3:i.v. dose of 0.5 mg/kg pure Isoescin IA.
o Group 4: oral dose of 4 mg/kg pure Escin la.
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o Group 5: oral dose of 4 mg/kg pure Isoescin IA.
e Sample Collection: Blood plasma collected at different time points post-administration.
¢ Analysis Method: LC-MS/MS for quantifying Escin la and Isoescin IA concentrations in plasma.
¢ Data Analysis: Non-compartmental analysis using software like TopFit 2.0 to estimate parameters
(t1/2, MRT, CL, Vg4, AUC, F).

HPLC Analysis Protocol for Saponin Quantification [2]

This method is used for quality control to separate and quantify Iseescin IA and related saponins in plant

extracts.

e Extraction: Use ultrasonic solvent extraction with 70% methanol at 80°C for 4 hours.
e HPLC Conditions:
o Column: Zorbax SB-ODS (150 mm x 2.1 mm, 3 pm).
o Mobile Phase: Acetonitrile and 0.10% phosphoric acid solution (39:61, v/v).
o Flow Rate: 0.5 mL/min.
o Detection: 210 nm and 230 nm.
o Injection Volume: 10 pL.
o Column Temperature: 30°C.
e Confirmation: Thin Layer Chromatography (TLC) for positive confirmation of compounds.

The workflow for this analytical method is outlined below.
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Key Takeaways for Researchers

¢ Stability is Paramount: Strictly maintaining -20°C storage in a desiccated environment is non-

negotiable for preserving the integrity of Isoescin IA, especially given its complex, ester-rich structure
that may be prone to degradation [2] [6].

e Consider Isomerism: Be aware that Isoescin IA is part of a complex mixture of isomers in natural

escin extracts. Pharmacokinetic studies suggest that the biological effects observed in vivo may result

from the action of multiple isomers, including interconversion between them [2] [6].

e Low Oral Bioavailability: The reported absolute bioavailability (F) of pure Isoescin IA is very low
(<0.25%). This is a critical factor to consider when designing in vivo experiments, and may
necessitate the use of intravenous administration or specialized formulations [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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